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Compound Name: 4-methoxy-N-(pentan-2-yl)aniline

Cat. No.: B13065488

Get Quote

Abstract
This application note details the optimized protocol for synthesizing 4-methoxy-N-(pentan-2-
yl)aniline (Target Molecule) from p-anisidine and 2-pentanone. While direct alkylation of

anilines with alkyl halides often leads to over-alkylation (quaternary ammonium salts), this

protocol utilizes reductive amination mediated by Sodium Triacetoxyborohydride (STAB). This

method ensures mono-alkylation selectivity, mild reaction conditions, and high functional group

tolerance.[1] This guide is designed for medicinal chemists requiring reliable access to lipophilic

aniline scaffolds.

Introduction & Retrosynthetic Analysis[2]
Chemical Context
N-alkylated anilines are ubiquitous pharmacophores in drug discovery, serving as key

intermediates for analgesics, kinase inhibitors, and antioxidants. The target molecule features a

secondary amine with a branched alkyl chain (pentan-2-yl), which introduces chirality and

increases lipophilicity compared to linear analogues.
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The most reliable disconnection for secondary amines is the C-N bond.

Path A (Direct Alkylation): Reaction of p-anisidine with 2-bromopentane. Disadvantage: High

risk of dialkylation (formation of tertiary amine) and elimination side reactions due to the

secondary halide.

Path B (Reductive Amination): Condensation of p-anisidine with 2-pentanone to form an

imine, followed by in situ reduction. Advantage: STAB is a mild, selective reducing agent that

reduces the imine faster than the ketone, preventing side reactions and ensuring mono-

alkylation.

Selected Route: Path B (Reductive Amination).

4-Methoxy-N-(pentan-2-yl)aniline
(Target)p-Anisidine + 2-Pentanone

Reductive Amination

C-N Disconnection
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Figure 1: Retrosynthetic analysis favoring the reductive amination pathway.

Experimental Design & Logic
Reagent Selection
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Reagent Role Stoichiometry Rationale

p-Anisidine Limiting Reagent 1.0 equiv
Nucleophilic amine

source.

2-Pentanone Electrophile 1.2 – 1.5 equiv

Excess drives

equilibrium toward

imine formation.

NaBH(OAc)₃ Reducing Agent 1.5 equiv

"STAB" is less

reactive than NaBH₄;

it selectively reduces

the protonated imine

without reducing the

ketone starting

material.[2]

Acetic Acid (AcOH) Catalyst 1.0 equiv

Promotes imine

formation and

protonates the imine

intermediate to

facilitate hydride

attack.

1,2-Dichloroethane

(DCE)
Solvent 0.2 M

Standard solvent for

STAB reactions;

maintains solubility of

the borohydride

complex.

Mechanistic Insight
The reaction proceeds via the formation of a hemiaminal, which dehydrates to form an imine

(Schiff base). Because ketones are sterically more hindered than aldehydes, the equilibrium

often favors the starting materials.

Acid Catalysis: Acetic acid protonates the carbonyl oxygen, making it more electrophilic, and

subsequently protonates the imine to form an iminium ion.
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Selective Reduction: The iminium ion is more electrophilic than the ketone. STAB delivers a

hydride to the iminium carbon, locking the structure into the secondary amine.

p-Anisidine
+

2-Pentanone

Hemiaminal
Intermediate

+ AcOH
- H2O Iminium Ion

(Activated)
- H2O Hydride Transfer

(via STAB)
NaBH(OAc)3 Secondary Amine

Product
Workup

Click to download full resolution via product page

Figure 2: Mechanistic pathway of the reductive amination using STAB.

Detailed Protocol
Safety Precautions

p-Anisidine: Highly toxic by inhalation, ingestion, and skin contact. Suspected carcinogen.[3]

Must be handled in a fume hood with double nitrile gloves.

DCE: Carcinogen and flammable.

Reaction: Hydrogen gas may be evolved in small quantities; ensure venting.

Step-by-Step Procedure
Scale: 5.0 mmol (approx. 615 mg of p-anisidine)

Preparation of Reaction Mixture:

In a dry 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve p-

anisidine (616 mg, 5.0 mmol, 1.0 equiv) in 1,2-dichloroethane (DCE) (25 mL).

Add 2-pentanone (646 mg / 0.80 mL, 7.5 mmol, 1.5 equiv).

Add Glacial Acetic Acid (300 mg / 0.29 mL, 5.0 mmol, 1.0 equiv).

Note: Stir for 5-10 minutes at Room Temperature (RT) to allow initial equilibrium.

Reduction:
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Add Sodium Triacetoxyborohydride (STAB) (1.59 g, 7.5 mmol, 1.5 equiv) in 3-4 portions

over 10 minutes.

Observation: The mixture may become cloudy or slightly effervescent.

Seal the flask with a septum (with a small needle vent) or a nitrogen balloon.

Stir vigorously at Room Temperature for 16–24 hours.

Monitoring: Check reaction progress by TLC (Solvent: 20% EtOAc in Hexanes). The

starting aniline (usually more polar) should disappear, and a less polar spot (product)

should appear. Stain with Ninhydrin or UV.

Quench and Workup:

Quench the reaction by slowly adding saturated aqueous NaHCO₃ (20 mL). Stir for 15

minutes until gas evolution ceases.

Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3

x 20 mL).

Combine the organic layers and wash with Brine (1 x 30 mL).

Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄.

Filter and concentrate under reduced pressure (Rotovap) to yield the crude oil.

Purification:

Purify via Flash Column Chromatography on silica gel.

Eluent: Gradient of Hexanes/Ethyl Acetate (Start 95:5 → End 80:20).

Note: The excess ketone usually elutes first or is removed during evaporation. The product

is typically a pale yellow to brown oil.

Expected Yield & Properties
Typical Yield: 75% – 90%
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Appearance: Pale yellow oil (may darken on standing due to oxidation).

Rf Value: ~0.4–0.5 (20% EtOAc/Hexanes).

Characterization Data (Simulated)
To validate the synthesis, look for these key NMR signals:

Nuclei Shift (δ ppm) Multiplicity Integration Assignment

¹H NMR 6.75 Doublet (J~9Hz) 2H
Aromatic (meta

to OMe)

6.55 Doublet (J~9Hz) 2H
Aromatic (ortho

to NH)

3.75 Singlet 3H O-CH₃ (Methoxy)

3.35 Multiplet 1H
N-CH (Chiral

center)

1.10 Doublet 3H
CH₃ adjacent to

N-CH

0.90 Triplet 3H
Terminal CH₃ of

pentyl chain

¹³C NMR ~55.8 - - O-CH₃

~48.5 - -

N-CH

(Secondary

Carbon)

Troubleshooting Guide
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Issue Probable Cause Solution

Low Conversion Steric hindrance of ketone.

Increase reaction time to 48h

or add 1.0 eq of Ti(OiPr)₄

(Titanium isopropoxide) to pre-

form the imine before adding

STAB.

Starting Material Remains
Wet solvent decomposing

STAB.

Ensure DCE is anhydrous. Use

fresh STAB bottle (it degrades

with moisture).

Dialkylation Not possible with this method.

If observed (rare), confirm

identity; likely an impurity.

Reductive amination with

ketones rarely dialkylates

secondary amines due to

sterics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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